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Compound of Interest

Compound Name: Inonophenol C

Cat. No.: B12421483 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Inonophenol C was not available at the

time of this writing. The following guidance is based on the general safety precautions for

handling phenolic compounds. Researchers, scientists, and drug development professionals

should always consult the specific SDS provided by the supplier before handling any chemical

and perform a thorough risk assessment for their specific laboratory conditions.

This guide provides immediate, essential safety and logistical information for the handling of

Inonophenol C in a laboratory setting. Phenolic compounds can be corrosive and toxic, with

some having the ability to be absorbed through the skin.[1] Therefore, adherence to strict

safety protocols is crucial.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety

when handling Inonophenol C. The following table summarizes the recommended PPE based

on general guidelines for phenolic compounds.[2][3]
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Protection Type Recommended Equipment Specification/Notes

Eye and Face Protection
Safety glasses with side

shields or goggles; Face shield

Wear a face shield in addition

to safety glasses or goggles if

there is a splash hazard.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile gloves may be suitable

for splash protection, but

prolonged or direct contact

may require more robust

gloves such as butyl rubber or

neoprene. Always inspect

gloves for integrity before use

and change them frequently.

Double gloving is advised for

enhanced protection.

Skin and Body Protection
Laboratory coat; Long pants;

Closed-toe shoes

A chemically resistant apron

should be worn over the lab

coat if there is a significant risk

of splashing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

If engineering controls are not

sufficient to maintain airborne

concentrations below exposure

limits, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

Operational Plan: Handling and Storage
Engineering Controls:

All work with Inonophenol C should be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area in the chemical fume hood by covering the surface with an absorbent, disposable

liner.

During Use: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory.

After Use: Thoroughly clean the work area. Decontaminate any surfaces that may have

come into contact with the chemical.

Storage:

Store Inonophenol C in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Disposal Plan
All waste materials contaminated with Inonophenol C must be treated as hazardous chemical

waste.

Waste Collection:

Collect all contaminated materials, including empty containers, disposable labware (e.g.,

pipette tips, tubes), and used PPE, in a designated and properly labeled hazardous waste

container.

The container must be compatible with the chemical and have a secure, tight-fitting lid.

Labeling and Storage of Waste:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name ("Inonophenol C"), and any other information required by your institution's

environmental health and safety (EHS) office.
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Store the waste container in a designated satellite accumulation area until it is ready for

pickup.

Requesting Disposal:

Follow your institution's procedures for requesting hazardous waste pickup. This typically

involves submitting an online form to your EHS office.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Type First Aid Measures

Inhalation
Move the affected person to fresh air. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention. For some phenols,

polyethylene glycol (PEG) solution is

recommended for initial skin decontamination.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response: In the event of a spill, evacuate the immediate area and alert your supervisor

and institutional safety office. If trained and equipped, and if the spill is small, you may clean it

up following your laboratory's standard operating procedures for hazardous chemical spills.

Always wear appropriate PPE during cleanup.

Diagrams
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Caption: Workflow for safely handling Inonophenol C.
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Immediate Actions Support
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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